Cas no 81161-89-9 (H-Thr-Tyr-Ser-OH)

• Product Name: H-Thr-Tyr-Ser-OH
• CAS No: 81161-89-9
• MF: C₁₆H₂₃N₃O₇
• MW: 369.3697245121
• CID: 707997
• PubChem ID: 18224533
• Update Time: 2025-10-29

H-Thr-Tyr-Ser-OH Chemical and Physical Properties

Names and Identifiers

• L-Serine,L-threonyl-L-tyrosyl-
• 2-[[2-[(2-amino-3-hydroxybutanoyl)amino]-3-(4-hydroxyphenyl)propanoyl]amino]-3-hydroxypropanoic acid
• H-THR-TYR-SER-OH
• THR-??-SER(THR-TYR-SER)
• Threonyltyrosylserine
• DTXSID90592707
• 81161-89-9
• H-Thr-Tyr-Ser-OH

• Inchi： 1S/C16H23N3O7/c1-8(21)13(17)15(24)18-11(6-9-2-4-10(22)5-3-9)14(23)19-12(7-20)16(25)26/h2-5,8,11-13,20-22H,6-7,17H2,1H3,(H,18,24)(H,19,23)(H,25,26)
• InChI Key： CYCGARJWIQWPQM-UHFFFAOYSA-N
• SMILES： OC(C)C(C(NC(C(NC(C(=O)O)CO)=O)CC1C=CC(=CC=1)O)=O)N

Computed Properties

• Exact Mass: 369.15360008g/mol
• Monoisotopic Mass: 369.15360008g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 26
• Rotatable Bond Count: 11
• Complexity: 494
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.9
• Topological Polar Surface Area: 182Ų

Experimental Properties

• Density: 1.423
• Boiling Point: 865.4°C at 760 mmHg
• Flash Point: 477.2°C
• Refractive Index: 1.61

H-Thr-Tyr-Ser-OH Security Information

• Storage Condition：-15°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides

Additional information on H-Thr-Tyr-Ser-OH

H-Thr-Tyr-Ser-OH: A Comprehensive Overview

H-Thr-Tyr-Ser-OH, also known by its CAS registry number CAS No. 81161-89-9, is a tripeptide composed of the amino acids threonine (Thr), tyrosine (Tyr), and serine (Ser). This compound is of significant interest in the fields of biochemistry, pharmacology, and biotechnology due to its unique structural properties and potential applications in drug development and peptide-based therapies. Recent advancements in peptide research have highlighted the importance of understanding the molecular mechanisms and functional roles of such compounds in biological systems.

The structural integrity of H-Thr-Tyr-Ser-OH is characterized by the sequence of its constituent amino acids, which play a crucial role in determining its bioactivity and stability. Threonine, with its hydroxyl group, contributes to the hydrophilic nature of the peptide, while tyrosine introduces a bulky aromatic ring that can participate in various molecular interactions. Serine, with its hydroxyl group, adds to the peptide's ability to form hydrogen bonds, enhancing its solubility and interaction potential within aqueous environments. These structural features make H-Thr-Tyr-Ser-OH a versatile molecule for exploring peptide-based drug delivery systems and enzyme inhibitors.

Recent studies have focused on the role of H-Thr-Tyr-Ser-OH in cellular signaling pathways and its potential as a therapeutic agent. For instance, research has shown that this tripeptide can modulate the activity of key enzymes involved in inflammation and oxidative stress, making it a promising candidate for anti-inflammatory and antioxidant therapies. Additionally, its ability to penetrate cellular membranes efficiently has led to investigations into its use as a carrier for delivering bioactive molecules across biological barriers.

In terms of synthesis, H-Thr-Tyr-Ser-OH is typically produced through solid-phase peptide synthesis (SPPS), a method that allows for precise control over the sequence and purity of the final product. Advances in SPPS techniques have enabled researchers to synthesize this compound with high efficiency and reproducibility, facilitating its use in large-scale studies and preclinical trials. The purity and stability of CAS No. 81161-89-9 are critical factors in ensuring its reliability as a research tool and potential therapeutic agent.

The application of H-Thr-Tyr-Ser-OH extends beyond traditional biochemical research. Its unique properties have been leveraged in the development of biosensors and diagnostic tools, where it serves as a model system for studying peptide-protein interactions. Furthermore, ongoing studies are exploring its potential as an immunomodulator, with preliminary data suggesting that it may enhance immune responses against pathogens while minimizing adverse effects.

From an environmental perspective, the synthesis and disposal of CAS No. 81161-89-9 must adhere to strict safety protocols to minimize ecological impact. Researchers are actively investigating sustainable methods for peptide synthesis and waste management to ensure that compounds like H-Thr-Tyr-Ser-OH can be produced responsibly without compromising environmental health.

In conclusion, H-Thr-Tyr-Ser-OH, or CAS No. 81161-89-9, represents a valuable tool in modern biochemical research with diverse applications across multiple disciplines. Its structural properties, coupled with recent advancements in peptide chemistry and molecular biology, position it as a key player in the development of innovative therapeutic strategies and diagnostic tools. As research continues to uncover new insights into its functionality and utility, this compound is poised to make significant contributions to both academic and industrial sectors.